3-Chloro-4-cyclopropoxybenzamide

• Molecular Formula: C10H10ClNO2
• Molecular Weight: 211.64 g/mol
• IUPAC Name: 3-chloro-4-cyclopropyloxybenzamide
• InChI: InChI=1S/C10H10ClNO2/c11-8-5-6(10(12)13)1-4-9(8)14-7-2-3-7/h1,4-5,7H,2-3H2,(H2,12,13)
• InChI Key: ZOSXSEKZKPEBGH-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=C(C=C2)C(=O)N)Cl

Description

3-Chloro-4-cyclopropoxybenzamide is a benzamide derivative featuring a chlorine atom at the third position and a cyclopropoxy group at the fourth position of the benzene ring. Benzamide derivatives are widely studied for their biological activities, particularly in medicinal chemistry, where they often serve as enzyme inhibitors or receptor modulators.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Chloro-4-cyclopropoxybenzamide typically involves the following steps:

Nucleophilic Substitution: The starting material, 3-chlorobenzoic acid, undergoes a nucleophilic substitution reaction with cyclopropanol in the presence of a base such as potassium carbonate to form 3-chloro-4-cyclopropoxybenzoic acid.

Amidation: The 3-chloro-4-cyclopropoxybenzoic acid is then converted to 3-chloro-4-cyclopropoxybenzamide through an amidation reaction using ammonia or an amine source under appropriate conditions.

Industrial Production Methods: Industrial production of 3-Chloro-4-cyclopropoxybenzamide may involve optimized versions of the above synthetic routes, with considerations for yield, purity, and cost-effectiveness. Large-scale production might employ continuous flow reactors and automated systems to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions: 3-Chloro-4-cyclopropoxybenzamide can undergo various chemical reactions, including:

Substitution Reactions: The chlorine atom can be substituted by nucleophiles such as amines or thiols.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to form different derivatives.

Hydrolysis: The amide bond can be hydrolyzed to form the corresponding carboxylic acid and amine.

Common Reagents and Conditions:

Substitution Reactions: Reagents such as sodium hydride (NaH) or potassium tert-butoxide (KOtBu) in aprotic solvents like dimethylformamide (DMF).

Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reagents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Major Products:

Substitution Products: Depending on the nucleophile, products such as 3-amino-4-cyclopropoxybenzamide or 3-thio-4-cyclopropoxybenzamide.

Oxidation Products: Oxidized derivatives like 3-chloro-4-cyclopropoxybenzoic acid.

Reduction Products: Reduced derivatives like 3-chloro-4-cyclopropoxybenzylamine.

Scientific Research Applications

3-Chloro-4-cyclopropoxybenzamide has several applications in scientific research:

Medicinal Chemistry: It is studied for its potential as a pharmacophore in drug design, particularly for its interactions with specific biological targets.

Biological Research: The compound is used in studies involving enzyme inhibition and receptor binding assays.

Materials Science: It is explored for its potential use in the synthesis of novel materials with unique properties.

Mechanism of Action

The mechanism of action of 3-Chloro-4-cyclopropoxybenzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The chlorine and cyclopropoxy groups play a crucial role in binding to the active site of the target, thereby modulating its activity. The amide group may also participate in hydrogen bonding interactions, further stabilizing the compound-target complex.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

The table below compares 3-Chloro-4-cyclopropoxybenzamide with two related compounds: N-(3-chlorophenethyl)-4-nitrobenzamide () and 3-Chlorobenzaldehyde ().

Parameter	3-Chloro-4-cyclopropoxybenzamide	N-(3-chlorophenethyl)-4-nitrobenzamide	3-Chlorobenzaldehyde
Molecular Formula	C₁₀H₁₀ClNO₂	C₁₅H₁₃ClN₂O₃	C₇H₅ClO
Molecular Weight (g/mol)	~211.65 (estimated)	304.73	140.57
Key Functional Groups	Amide, Chloro, Cyclopropoxy	Amide, Chloro, Nitro, Phenethyl	Aldehyde, Chloro
Solubility	Likely low (amide backbone)	Low (nitro group increases polarity slightly)	Moderate (polar aldehyde)
Reactivity	Stable amide; cyclopropoxy may hinder hydrolysis	Nitro group enhances electrophilicity; phenethyl chain increases lipophilicity	Highly reactive aldehyde; prone to oxidation
Biological Activity	Potential kinase/GPCR modulation	Unknown (nitro groups often confer antibacterial activity)	Intermediate in synthesis; irritant (skin/eyes)